![molecular formula C18H20FN5O2S B2559517 4-((4-fluorophenyl)thio)-N-(5-(1-isopropyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)butanamide CAS No. 1171579-16-0](/img/structure/B2559517.png)
4-((4-fluorophenyl)thio)-N-(5-(1-isopropyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)butanamide
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Description
4-((4-fluorophenyl)thio)-N-(5-(1-isopropyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)butanamide is a useful research compound. Its molecular formula is C18H20FN5O2S and its molecular weight is 389.45. The purity is usually 95%.
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Scientific Research Applications
Research Applications and Insights
Drug Metabolism and Pharmacokinetics : Studies on similar compounds have explored their metabolic stability and pharmacokinetic properties. For instance, research on dual acting angiotensin-1 and endothelin-A receptor antagonists showed modifications to improve metabolic stability by reducing CYP3A-mediated metabolism, which could be relevant for designing drugs with improved bioavailability and reduced variability among individuals (Zhang et al., 2007).
Synthesis and Structural Characterization : The synthesis and characterization of structurally similar compounds, such as fluorophenyl-thiazole derivatives, have been reported. These studies focus on achieving high yields and understanding the crystal structure, which is crucial for the development of compounds with potential therapeutic applications (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).
Antimicrobial and Antitumor Activity : Compounds incorporating pyrazole, thiophene, thiazole, and oxadiazole rings have been synthesized and evaluated for their antimicrobial properties. Some of these studies have shown moderate activity, suggesting potential applications in developing new antimicrobial agents (Farag, Kheder, & Mabkhot, 2009).
Antidiabetic Agents : Research on fluoropyrazolesulfonylurea and thiourea derivatives has highlighted their potential as hypoglycemic agents, indicating applications in the development of new antidiabetic medications (Faidallah et al., 2016).
Cancer Therapeutics : Studies on novel fluoro-substituted compounds have demonstrated anti-lung cancer activity, suggesting that modifications to fluorinated compounds can lead to promising anticancer agents (Hammam et al., 2005).
properties
IUPAC Name |
4-(4-fluorophenyl)sulfanyl-N-[5-(2-propan-2-ylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20FN5O2S/c1-12(2)24-15(9-10-20-24)17-22-23-18(26-17)21-16(25)4-3-11-27-14-7-5-13(19)6-8-14/h5-10,12H,3-4,11H2,1-2H3,(H,21,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSZKUTQPFTUBCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C(=CC=N1)C2=NN=C(O2)NC(=O)CCCSC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20FN5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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